4-[1-(1-Adamantyl)ethyliminomethyl]-2-(1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-one
4-[1-(1-Adamantyl)ethyliminomethyl]-2-(1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
354997-84-5
VCID:
VC0439942
InChI:
InChI=1S/C24H25F3N4OS/c1-13(23-9-14-6-15(10-23)8-16(7-14)11-23)28-12-17-20(24(25,26)27)30-31(21(17)32)22-29-18-4-2-3-5-19(18)33-22/h2-5,12-16,30H,6-11H2,1H3
SMILES:
CC(C12CC3CC(C1)CC(C3)C2)N=CC4=C(NN(C4=O)C5=NC6=CC=CC=C6S5)C(F)(F)F
Molecular Formula:
C24H25F3N4OS
Molecular Weight:
474.5g/mol
4-[1-(1-Adamantyl)ethyliminomethyl]-2-(1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-one
CAS No.: 354997-84-5
Main Products
VCID: VC0439942
Molecular Formula: C24H25F3N4OS
Molecular Weight: 474.5g/mol
![4-[1-(1-Adamantyl)ethyliminomethyl]-2-(1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-one - 354997-84-5](/images/no_structure.jpg)
| CAS No. | 354997-84-5 |
|---|---|
| Product Name | 4-[1-(1-Adamantyl)ethyliminomethyl]-2-(1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Molecular Formula | C24H25F3N4OS |
| Molecular Weight | 474.5g/mol |
| IUPAC Name | 4-[1-(1-adamantyl)ethyliminomethyl]-2-(1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C24H25F3N4OS/c1-13(23-9-14-6-15(10-23)8-16(7-14)11-23)28-12-17-20(24(25,26)27)30-31(21(17)32)22-29-18-4-2-3-5-19(18)33-22/h2-5,12-16,30H,6-11H2,1H3 |
| Standard InChIKey | BSARESWIBGEHKJ-UHFFFAOYSA-N |
| SMILES | CC(C12CC3CC(C1)CC(C3)C2)N=CC4=C(NN(C4=O)C5=NC6=CC=CC=C6S5)C(F)(F)F |
| Canonical SMILES | CC(C12CC3CC(C1)CC(C3)C2)N=CC4=C(NN(C4=O)C5=NC6=CC=CC=C6S5)C(F)(F)F |
| PubChem Compound | 2873633 |
| Last Modified | Nov 11 2021 |
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